Cas no 142741-07-9 (8-nitro-9H-Pyrido[3,4-b]indole)
142741-07-9 structure
Product Name:8-nitro-9H-Pyrido[3,4-b]indole
CAS No:142741-07-9
MF:C11H7N3O2
MW:213.192181825638
CID:1106050
PubChem ID:11745952
Update Time:2025-04-20
8-nitro-9H-Pyrido[3,4-b]indole Chemical and Physical Properties
Names and Identifiers
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- 8-nitro-9H-Pyrido[3,4-b]indole
- DB-369718
- 142741-07-9
- InChI=1/C11H7N3O2/c15-14(16)10-3-1-2-8-7-4-5-12-6-9(7)13-11(8)10/h1-6,13
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- Inchi: 1S/C11H7N3O2/c15-14(16)10-3-1-2-8-7-4-5-12-6-9(7)13-11(8)10/h1-6,13H
- InChI Key: JGNMVRGRXPJCHY-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC2C3C=CN=CC=3NC=21)=O
Computed Properties
- Exact Mass: 213.05391
- Monoisotopic Mass: 213.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 74.5Ų
Experimental Properties
- PSA: 71.82
8-nitro-9H-Pyrido[3,4-b]indole Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
142741-07-9 (8-nitro-9H-Pyrido[3,4-b]indole) Related Products
- 607-35-2(8-Nitroquinoline)
- 42955-73-7(Acridine, 4-nitro-)
- 23612-33-1(3-Nitro-1H-pyrrolo3,2-bpyridine)
- 6960-42-5(7-nitro-1H-indole)
- 31438-22-9(1-nitro-9H-carbazole)
- 17576-53-3(3-Nitroquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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